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Compound of Interest

Compound Name: 1,2-Dimethoxycyclohexane

CAS No.: 30363-80-5

Cat. No.: B12323671

Get Quote

An In-depth Technical Guide to 1,2-Dimethoxycyclohexane as a Solvent

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,2-Dimethoxycyclohexane is a cyclic ether that exists as two main stereoisomers: cis-1,2-
dimethoxycyclohexane and trans-1,2-dimethoxycyclohexane.[1] Its unique conformational

properties and solvent characteristics make it a subject of interest in various chemical

applications, including organic synthesis and electrochemistry. This guide provides a

comprehensive overview of the fundamental properties of 1,2-dimethoxycyclohexane,

focusing on its physical and chemical characteristics, conformational analysis, synthesis, and

safety protocols.

Physical and Chemical Properties
1,2-Dimethoxycyclohexane is a colorless liquid at room temperature.[2] Its properties are

influenced by its stereoisomerism (cis or trans). The key physical and chemical data are

summarized in the table below.
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Property Value Isomer Source

Molecular Formula C8H16O2 Both [1][3][4]

Molecular Weight 144.21 g/mol Both [1][3][4][5][6]

CAS Number 30363-80-5 cis [1][3][4]

29887-60-3 trans [3][5]

Physical State Liquid Both [2]

Boiling Point 124°C (lit.) Not Specified [2]

Melting Point 207°C (lit.) Not Specified [2]

Density ~0.92 ± 0.1 g/cm³ Not Specified [7]

Octanol/Water

Partition Coefficient

(logP)

1.3 Both (Computed) [3][6]

Solubility

Insoluble in water,

soluble in organic

solvents.

Not Specified [7]

Note: Some physical properties like boiling and melting points are not always specified for

individual isomers in the available literature.

Conformational Analysis
The stereochemistry of the cyclohexane ring significantly influences the properties of 1,2-
dimethoxycyclohexane. The molecule exists in chair conformations to minimize steric strain.

For trans-1,2-dimethoxycyclohexane, an equilibrium exists between the diequatorial (ee) and

diaxial (aa) conformers.[8] The diequatorial conformer is generally more stable and

predominant in various solvents.[8] The proportion of the diequatorial conformer increases with

the polarity of the solvent.[8]

For cis-1,2-dimethoxycyclohexane, the two chair conformations are enantiomeric, with one

axial and one equatorial methoxy group (ae and ea). These conformers are of equal energy
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and interconvert rapidly via ring flipping.[9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://openstax.org/books/organic-chemistry/pages/4-8-conformations-of-disubstituted-cyclohexanes
https://acikders.ankara.edu.tr/pluginfile.php/7827/mod_resource/content/1/Relationship%20conformations%20chirality1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12323671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


trans-1,2-Dimethoxycyclohexane Conformational Equilibrium

cis-1,2-Dimethoxycyclohexane Conformational Equilibrium

Diequatorial (e,e)
More Stable

Diaxial (a,a)
Less Stable

Ring Flip

Axial-Equatorial (a,e) Equatorial-Axial (e,a)

Ring Flip (Enantiomers)
Equal Energy

Role of 1,2-Dimethoxycyclohexane in an Electrochemical Cell

1,2-Dimethoxycyclohexane
(Solvent)

Electrolyte Solution

Lithium Salt (e.g., LiTFSI)

Anode (e.g., Li Metal)

Ion Transport

Cathode (e.g., Sulfur)

Ion Transport

Stable SEI Formation

influences
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General Synthesis Workflow

Cyclohexane-1,2-diol
+ Methanol

Reaction at 0-25°C

Acid Catalyst
(e.g., Ion-Exchange Resin)

Purification
(e.g., Distillation)

1,2-Dimethoxycyclohexane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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